Cas no 938458-60-7 ((2-Chlorophenyl)3-(methoxymethoxy)phenylmethanone)

• Product Name: (2-Chlorophenyl)3-(methoxymethoxy)phenylmethanone
• CAS No: 938458-60-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD09055157
• CID: 1000237
• PubChem ID: 28063039
• Update Time: 2025-04-20

(2-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone
• (2-CHLOROPHENYL)[3-(METHOXYMETHOXY)PHENYL]METH
• (2-Chlorophenyl)[3-(methoxymethoxy)phenyl]-methanone
• MFCD09055157
• AKOS005174494
• BS-36419
• DTXSID70650773
• FT-0684234
• (2-chlorophenyl)-[3-(methoxymethoxy)phenyl]methanone
• 938458-60-7
• (2-Chlorophenyl)3-(methoxymethoxy)phenylmethanone

• MDL： MFCD09055157
• Inchi： 1S/C15H13ClO3/c1-18-10-19-12-6-4-5-11(9-12)15(17)13-7-2-3-8-14(13)16/h2-9H,10H2,1H3
• InChI Key： ZPMGVLLHWROCFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=C(C=1)OCOC)=O

Computed Properties

• Exact Mass: 276.0553220g/mol
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.567
• PSA: 35.53000
• LogP: 3.55370

(2-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones